Cas no 888731-88-2 (5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one)

• Product Name: 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one
• CAS No: 888731-88-2
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 3038459
• Update Time: 2025-05-20

5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one

• Inchi： 1S/C15H13NO3/c17-14-10-19-13-8-4-7-12(15(13)16-14)18-9-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,16,17)
• InChI Key： AGBBIYMYUOTIMV-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(OCC3=CC=CC=C3)=C2NC(=O)C1

Additional information on 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one

Research Briefing on 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one (CAS: 888731-88-2): Recent Advances and Applications

The compound 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one (CAS: 888731-88-2) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one as a key intermediate in the synthesis of pharmacologically active molecules. Its unique benzoxazinone scaffold has been explored for its ability to modulate various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel kinase inhibitors, showcasing its versatility in drug design.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one. A recent paper in Organic Process Research & Development (2024) described a scalable, green chemistry approach that reduces the use of hazardous reagents while maintaining high efficiency. This innovation is particularly relevant for industrial-scale production, addressing both economic and environmental concerns.

Biological evaluations of derivatives of 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one have revealed promising activity against a range of pathological conditions. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibit potent anti-inflammatory effects by selectively inhibiting COX-2, with minimal gastrointestinal side effects. Another study highlighted its potential as a neuroprotective agent, with mechanisms involving the modulation of oxidative stress pathways.

Despite these advancements, challenges remain in the clinical translation of 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 5-(Benzyloxy)-2,4-dihydro-1,4-benzoxazin-3-one (CAS: 888731-88-2) represents a valuable scaffold in medicinal chemistry, with diverse applications and ongoing research interest. Future studies should focus on elucidating its mechanism of action, improving its pharmacokinetic properties, and exploring its utility in combination therapies. This compound continues to hold promise for the development of next-generation therapeutics in areas such as inflammation, neurodegeneration, and beyond.